molecular formula C14H19NO2 B8287812 (+-)-1-(Phenylmethyl)-5-propoxy-2-pyrrolidinone CAS No. 136410-28-1

(+-)-1-(Phenylmethyl)-5-propoxy-2-pyrrolidinone

Cat. No. B8287812
CAS RN: 136410-28-1
M. Wt: 233.31 g/mol
InChI Key: VDSUSCVJIQVSRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(+-)-1-(Phenylmethyl)-5-propoxy-2-pyrrolidinone is a useful research compound. Its molecular formula is C14H19NO2 and its molecular weight is 233.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality (+-)-1-(Phenylmethyl)-5-propoxy-2-pyrrolidinone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (+-)-1-(Phenylmethyl)-5-propoxy-2-pyrrolidinone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

136410-28-1

Product Name

(+-)-1-(Phenylmethyl)-5-propoxy-2-pyrrolidinone

Molecular Formula

C14H19NO2

Molecular Weight

233.31 g/mol

IUPAC Name

1-benzyl-5-propoxypyrrolidin-2-one

InChI

InChI=1S/C14H19NO2/c1-2-10-17-14-9-8-13(16)15(14)11-12-6-4-3-5-7-12/h3-7,14H,2,8-11H2,1H3

InChI Key

VDSUSCVJIQVSRE-UHFFFAOYSA-N

Canonical SMILES

CCCOC1CCC(=O)N1CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 4 g of 5-(n-propyloxy)-pyrrolidin-2-one, 0.4 g of n-tetrabutylammonium bromide and 2.34 g of potassium hydroxide hydrated to 85% in 70 cm3 of tetrahydrofuran, there is added a solution of 4.78 g of benzyl bromide in 25 cm3 of tetrahydrofuran, operating at between 20° C. and 30° C. After agitating for 1 hour, filtering and then evaporating under reduced pressure, the residue is chromatographed on silica, (eluent: ethyl acetate--n-hexane, 1--1). 4 g of the expected product is obtained.
Quantity
4 g
Type
reactant
Reaction Step One
[Compound]
Name
n-tetrabutylammonium bromide
Quantity
0.4 g
Type
reactant
Reaction Step One
Quantity
2.34 g
Type
reactant
Reaction Step One
Quantity
70 mL
Type
solvent
Reaction Step One
Quantity
4.78 g
Type
reactant
Reaction Step Two
Quantity
25 mL
Type
solvent
Reaction Step Two

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